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Compound of Interest

Compound Name: 2-Ethoxy-5-(trifluoromethyl)aniline

Cat. No.: B188868 Get Quote

Literature Review: 2-Ethoxy-5-
(trifluoromethyl)aniline
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a literature review for 2-Ethoxy-5-(trifluoromethyl)aniline
(CAS No. 2713-73-7). Despite a comprehensive search of scientific databases and patent

literature, there is a notable scarcity of detailed published information specifically concerning

this compound. While it is available commercially for research purposes, extensive studies

detailing its synthesis, reaction protocols, quantitative biological data, and specific applications

in drug development are not readily available in the public domain.

Much of the available literature focuses on the closely related analogue, 2-Methoxy-5-

(trifluoromethyl)aniline. While some general properties can be inferred from this related

compound, it is crucial to note that direct experimental data for the ethoxy derivative is lacking.

Physicochemical Properties
Based on its chemical structure and information from suppliers, the following properties of 2-
Ethoxy-5-(trifluoromethyl)aniline can be summarized.
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Property Value Source

CAS Number 2713-73-7 [1]

Molecular Formula C₉H₁₀F₃NO [1]

Molecular Weight 205.18 g/mol [1]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Ethoxy-5-
(trifluoromethyl)aniline are not available in the reviewed literature. It is plausible that its

synthesis would follow a similar pathway to its methoxy analogue, which typically involves the

reduction of a corresponding nitrobenzene precursor. A hypothetical synthesis pathway is

outlined below.

1-Ethoxy-4-(trifluoromethyl)benzene 2-Nitro-1-ethoxy-4-(trifluoromethyl)benzene

Nitration
(e.g., HNO₃, H₂SO₄) 2-Ethoxy-5-(trifluoromethyl)aniline

Reduction
(e.g., H₂, Pd/C)
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Caption: Hypothetical synthesis of 2-Ethoxy-5-(trifluoromethyl)aniline.

Disclaimer: This pathway is speculative and not based on a published experimental protocol for

this specific compound.

Potential Applications in Drug Development
The trifluoromethyl group is a key structural motif in many modern pharmaceuticals. Its

presence can significantly enhance properties such as metabolic stability, lipophilicity, and

binding affinity to biological targets. Aniline derivatives are also common starting materials in

the synthesis of a wide range of bioactive molecules.

Given these characteristics, 2-Ethoxy-5-(trifluoromethyl)aniline is a potential building block

for the synthesis of novel therapeutic agents. However, without specific biological data, its role

in drug development remains theoretical.
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Logical Relationship of Trifluoromethylated Anilines
in Medicinal Chemistry
The general importance of trifluoromethylated anilines as intermediates in the synthesis of

pharmaceuticals and agrochemicals is well-established. The following diagram illustrates this

relationship.
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Caption: Potential applications of trifluoromethylaniline derivatives.

Conclusion
There is a significant gap in the scientific literature regarding the specific properties and

applications of 2-Ethoxy-5-(trifluoromethyl)aniline. While its structural features suggest

potential utility in medicinal chemistry and materials science, there is a clear need for further

research to elucidate its chemical reactivity, biological activity, and to develop detailed

experimental protocols for its synthesis and use. Researchers interested in this compound

should consider conducting foundational studies to characterize it thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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